Cas no 82475-57-8 (N,N-bis(2-chloroethyl)-1,1,1-trimethylsilanamine)

N,N-bis(2-chloroethyl)-1,1,1-trimethylsilanamine structure
82475-57-8 structure
Product Name:N,N-bis(2-chloroethyl)-1,1,1-trimethylsilanamine
CAS No:82475-57-8
MF:C7H17Cl2NSi
MW:214.208081007004
CID:889655
PubChem ID:323333
Update Time:2025-04-19

N,N-bis(2-chloroethyl)-1,1,1-trimethylsilanamine Chemical and Physical Properties

Names and Identifiers

    • N,N-bis(2-chloroethyl)-1,1,1-trimethylsilanamine
    • NSC-282727
    • bis(2-chloroethyl)trimethylsilylamine
    • SCHEMBL1464789
    • N,N-Bis(2-chloroethyl)(trimethyl)silanamine #
    • N,N-Bis(2-chloroethyl)-N-trimethylsilylamine
    • N,N-Bis(2-chloroethyl)amine, TMS derivative
    • NSC282727
    • DTXSID10314403
    • 82475-57-8
    • Inchi: 1S/C7H17Cl2NSi/c1-11(2,3)10(6-4-8)7-5-9/h4-7H2,1-3H3
    • InChI Key: LREGBYAVKWWAIK-UHFFFAOYSA-N
    • SMILES: ClCCN(CCCl)[Si](C)(C)C

Computed Properties

  • Exact Mass: 213.0507315g/mol
  • Monoisotopic Mass: 213.0507315g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų
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